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Compound of Interest

Compound Name: 2-Isopropoxyphenol

Cat. No.: B044703 Get Quote

Essential Safety and Handling Guide for 2-
Isopropoxyphenol
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Isopropoxyphenol (CAS No. 4812-20-8) in a laboratory setting.

The following information is intended for researchers, scientists, and professionals in drug

development to ensure safe handling and mitigate risks.

Chemical Safety Profile
2-Isopropoxyphenol is classified as a hazardous substance that can cause skin irritation,

serious eye irritation, and respiratory irritation.[1][2] It is also a combustible liquid.[2] Adherence

to the following safety and handling procedures is critical to minimize exposure and ensure a

safe laboratory environment.
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Physical and Chemical Properties

Molecular Formula C₉H₁₂O₂[1][3]

Molecular Weight 152.19 g/mol [1][4][5]

Appearance Colorless to pale yellow or red-brown liquid[6][7]

Boiling Point 100-102 °C at 11 mmHg[3][4][6]

Density 1.03 g/mL at 25 °C[3][4][6]

Flash Point 88 °C (190.4 °F) - closed cup[4]

Solubility Soluble in water[3][6]

Storage Temperature Room temperature, in an inert atmosphere[6][8]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 2-Isopropoxyphenol
to prevent skin, eye, and respiratory exposure.[4][9][10][11][12][13]

Protection Type Specific Recommendations

Hand Protection

Chemical-resistant gloves (e.g., nitrile, butyl

rubber, or neoprene). Inspect gloves for integrity

before each use.[12][14]

Eye Protection
Safety glasses with side shields or chemical

safety goggles.[4][13]

Skin and Body Protection

Laboratory coat, long pants, and closed-toe

shoes. For larger quantities or potential for

splashing, a chemical-resistant apron is

recommended.[10][12]

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood. If ventilation is inadequate,

use a NIOSH-approved respirator with an

appropriate filter (e.g., type ABEK EN14387).[4]
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Operational Procedures
Handling Protocol
A systematic approach to handling 2-Isopropoxyphenol is crucial for safety. The following

workflow outlines the key steps from preparation to cleanup.

Preparation Handling Cleanup & Storage

Don Appropriate PPE Review Safety Data Sheet Ensure Fume Hood is Operational Weigh/Measure in Fume HoodProceed to Handling Transfer to Reaction Vessel Decontaminate Work AreaAfter Experiment Segregate and Label Waste Store in a Cool, Dry Place

Waste Generation

Collect in a Labeled, Sealed Container

Store in a Designated Waste Area

Arrange for Pickup by EHS

Final Disposal via Licensed Facility

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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